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Compound of Interest

Compound Name: 3-(Benzyloxy)-5-chloropyridine

CAS No.: 251996-81-3

Cat. No.: B2657838

Get Quote

Executive Summary
3-(Benzyloxy)-5-chloropyridine (CAS 251996-81-3) is a high-value heterocyclic intermediate

that serves as a "latent" form of the privileged 3-chloro-5-hydroxypyridine scaffold. Its structural

utility lies in the orthogonality of its functional groups: the chemically stable benzyloxy ether

masks a phenolic hydroxyl, while the 5-chloro substituent provides a handle for transition-

metal-catalyzed cross-coupling or nucleophilic aromatic substitution (

).

This guide details the compound's application in the synthesis of nicotinic acetylcholine

receptor (nAChR) ligands, its role in Fragment-Based Drug Discovery (FBDD), and its

emerging utility in PROTAC linker design.

Chemical Profile & Structural Analysis[1][2]
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Property Data

CAS Number 251996-81-3

IUPAC Name 3-(Benzyloxy)-5-chloropyridine

Molecular Formula

Molecular Weight 219.67 g/mol

Physical State Solid (typically white to off-white powder)

Solubility
Soluble in DCM, EtOAc, DMSO; sparingly

soluble in water

Key Reactivity
C–Cl bond (Suzuki/Buchwald coupling); Benzyl

ether (Hydrogenolysis/Acid hydrolysis)

Electronic Environment
The pyridine ring is electron-deficient, making the C–Cl bond susceptible to oxidative addition

by palladium catalysts, albeit less reactive than corresponding bromides or iodides. The

benzyloxy group at the C3 position acts as an electron-donating group (EDG) by resonance,

slightly deactivating the ring toward nucleophilic attack compared to unsubstituted

chloropyridines, but stabilizing the pyridine nitrogen lone pair for coordination chemistry.

Core Application: Synthesis of nAChR Modulators
The 3-hydroxy-5-halopyridine motif is a "privileged structure" in neuroscience, specifically for

ligands targeting neuronal nicotinic acetylcholine receptors (nAChRs).

Mechanism of Action
Ligands such as SIB-1508Y (Altinicline) and Epibatidine analogs often feature a pyridine ring

capable of hydrogen bonding with the receptor's binding pocket. The 3-hydroxyl group

(revealed after deprotection) acts as a critical H-bond donor/acceptor, while the 5-chloro

substituent fills a hydrophobic pocket, enhancing potency and selectivity for

or

subtypes.
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Synthetic Workflow
3-(Benzyloxy)-5-chloropyridine is preferred over the free phenol during early synthetic steps

to prevent catalyst poisoning (via phenoxide coordination) and to avoid competitive side

reactions during lithiation or coupling.
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Figure 1: Synthetic workflow converting the protected scaffold into bioactive nAChR ligands.

Fragment-Based Drug Discovery (FBDD) &
PROTACs
FBDD Utility
With a molecular weight of ~220 Da and distinct vectors for growth, this molecule is an ideal

fragment starting point.

Vector 1 (C5-Cl): Allows expansion into bi-aryl systems via Suzuki coupling.

Vector 2 (C3-OBn): Can be deprotected to OH, then alkylated to explore ether-linked

diversity.

Vector 3 (N1): Pyridine nitrogen can be converted to N-oxides or salts to alter solubility and

metabolic stability.

PROTAC Linker Chemistry
In the development of Proteolysis Targeting Chimeras (PROTACs), the 3-hydroxy-5-

chloropyridine moiety serves as a "warhead" connector.

Deprotection: Yields the free phenol.
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Linker Attachment: The phenol reacts with bifunctional PEG chains or alkyl halides to attach

the E3 ligase ligand (e.g., Cereblon or VHL binders).

Target Binding: The chloropyridine moiety remains available to bind specific target proteins

(e.g., kinases).

Experimental Protocols
Protocol A: Deprotection to 3-Chloro-5-hydroxypyridine
This protocol uses acidic hydrolysis, which preserves the chloro-substituent better than

hydrogenolysis (which risks hydrodechlorination).

Reagents: Trifluoroacetic acid (TFA), Methanol. Procedure:

Dissolve 3-(benzyloxy)-5-chloropyridine (1.0 eq) in neat TFA (10-15 volumes).

Heat the solution to 50–60°C for 6–8 hours. Monitor by TLC or LCMS for disappearance of

the starting material.

Concentrate the reaction mixture under reduced pressure to remove excess TFA.

Redissolve the residue in Methanol (MeOH).

Optional: Treat with HCl in MeOH (6N) to convert the product to the hydrochloride salt for

easier crystallization.

Precipitate with diethyl ether or crystallize from MeOH/EtOAc to yield 3-chloro-5-

hydroxypyridine.

Protocol B: Suzuki-Miyaura Cross-Coupling
Standard conditions for functionalizing the C5 position.

Reagents: Arylboronic acid (1.2 eq),

(5 mol%),

(3.0 eq), Dioxane/Water (4:1). Procedure:
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Charge a reaction vial with 3-(benzyloxy)-5-chloropyridine (1.0 eq), arylboronic acid (1.2

eq), and

(3.0 eq).

Add degassed Dioxane/Water (4:1, 0.1 M concentration).

Add

(0.05 eq) under an inert atmosphere (

or Ar).

Heat to 90°C for 12 hours.

Cool, filter through Celite, and purify via flash column chromatography (Hexanes/EtOAc).

Strategic Logic & Divergent Synthesis
The diagram below illustrates how a single batch of 3-(benzyloxy)-5-chloropyridine can

support multiple research programs by diverging into different chemical spaces.
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Figure 2: Divergent synthetic pathways utilizing the orthogonal reactivity of the scaffold.

Safety & Handling
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Hazards: The compound is an irritant (H315, H319, H335). The deprotection step using TFA

requires a fume hood due to corrosive vapors.

Storage: Store at 4°C. The benzyloxy group prevents oxidation of the phenol, making this

intermediate significantly more stable for long-term storage than its deprotected counterpart.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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